Cas no 55870-50-3 (L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt)

• Product Name: L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt
• CAS No: 55870-50-3
• MF: C₁₀H₁₈BrNO₄S
• MW: 328.223221302032
• MDL: MFCD00151070
• CID: 56863
• PubChem ID: 253660775
• Update Time: 2025-11-02

L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt Chemical and Physical Properties

Names and Identifiers

• Ammonium ((1S,3R,4R,7S)-3-bromo-1,7-dimethyl-2-oxobicyclo[2.2.1]heptan-7-yl)methanesulfonate
• ((1S)-(endo,anti))-(-)-3-bromocamphor-8-sulfonic
• ammonium L-5-bromo-6-oxo-9-bornanesulphonate
• [(1S)-(endo,anti)]-(?-3-Bromocamphor-8-sulfonic acid ammonium salt
• [(1S)-endo,anti]-3-Bromo-1,7-dimethyl-2-oxo-bicyclo[2.2.1]heptane-7-methanesulfonic acid ammonium salt
• (-)3-bromo camphor-8-sulfonic acid ammonium salt
• L(-)-3-Bromo Camphor-8-sulfonic acid(Ammonium salt)
• (-)-3-Bromocamphor-8-sulfonic Acid Ammonium Salt
• L-(-)-α-Bromocamphor-8-sulfonic Acid Ammonium Salt
• L-(-)-Alpha-Bromocamphor-8-Sulfonic Acid Ammonium Salt
• Ammonium (-)-3-bromo-8-camphorsulfonate
• (-)-Ammonium 3-bromocamphor-8-sulfonate
• [(1R)-(endo,anti)]-(+)-3-bromocamphor-8-sulfonate
• 3-Bromocamphorsulfonic acid
• Ammonium ((1S,3R,4R,7S)-3-bromo-1,7-dimethyl-2-oxobicyclo[2.2.1]heptan-7-
• L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt
• J3.648.325C
• 870A503
• ((1S,3R,4R,7S)-3-Bromo-1,7-dimethyl-2-oxobicyclo[2.2.1]heptan-7-yl)methanesulfonic acid
• [(1R,2R,4S,7S)-2-Bromo-4,7-dimethyl-3-oxo-7-bicyclo[2.2.1]heptanyl]methanesulfonic acid

• MDL： MFCD00151070
• Inchi： 1S/C10H15BrO4S.H3N/c1-9-4-3-6(7(11)8(9)12)10(9,2)5-16(13,14)15;/h6-7H,3-5H2,1-2H3,(H,13,14,15);1H3/t6-,7+,9+,10-;/m0./s1
• InChI Key： GFBVBBRNPGPROZ-ORUKMIDOSA-N
• SMILES： Br[C@H]1C([C@@]2(C)CC[C@@H]1[C@]2(C)CS(=O)(=O)[O-])=O.[NH4+]

Computed Properties

• Exact Mass: 327.01400
• Monoisotopic Mass: 327.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.4048 (estimate)
• Melting Point: 280-285 ºC
• Boiling Point: 477.5 °C at 760 mmHg
• Flash Point: 477.5 °C at 760 mmHg
• PSA: 83.06000
• LogP: 3.04770
• Solubility: Not available
• Specific Rotation: -85.5° (c=4, H2O, 25°C)

L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S37/39-S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt

Comprehensive Guide to L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt (CAS No. 55870-50-3)

L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt (CAS No. 55870-50-3) is a specialized chiral compound widely used in organic synthesis and pharmaceutical research. This ammonium salt derivative of bromocamphorsulfonic acid is particularly valued for its role in asymmetric synthesis and chiral resolution. With the increasing demand for enantiomerically pure compounds in drug development, this chemical has gained significant attention in both academic and industrial settings.

The compound features a unique brominated camphor structure with a sulfonic acid group, making it highly useful for chiral auxiliaries and catalysts. Researchers often employ L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt in the resolution of racemic mixtures, a critical step in producing optically active pharmaceuticals. Its ammonium salt form enhances solubility in various solvents, facilitating its application in diverse reaction conditions.

Recent trends in green chemistry have spotlighted compounds like L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt due to their potential in sustainable synthesis methods. Many scientists are exploring its use in biocatalysis and enzymatic resolution, aligning with the global push for environmentally friendly chemical processes. This aligns with frequent search queries such as "chiral resolution techniques 2024" and "sustainable asymmetric synthesis methods."

In analytical chemistry, this compound serves as an excellent NMR shift reagent for determining enantiomeric purity. The bromine atom in its structure provides distinct spectroscopic signatures, making it invaluable for structural elucidation of complex molecules. Pharmaceutical companies frequently utilize CAS 55870-50-3 in quality control processes for chiral drug substances.

The synthesis of L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt typically involves bromination of camphorsulfonic acid followed by ammonium salt formation. This process has been optimized over years to achieve high enantiomeric excess, a crucial parameter for its effectiveness in chiral applications. Current research focuses on improving the yield and purity of this compound to meet the growing demands of the pharmaceutical industry.

Storage and handling of L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt require standard laboratory precautions. It should be kept in a cool, dry place, protected from light to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with any chemical substance.

Market analysis shows increasing interest in chiral building blocks like CAS 55870-50-3, particularly from the Asia-Pacific region where pharmaceutical production is expanding rapidly. The compound's versatility in creating single-enantiomer drugs positions it as a valuable asset in modern medicinal chemistry. This correlates with trending searches such as "chiral compounds market growth" and "pharmaceutical intermediates demand 2024."

Future applications of L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt may extend to material science, where chiral molecules are being investigated for advanced optical materials. Researchers are also exploring its potential in catalysis for sustainable polymer production, addressing another hot topic in contemporary chemistry - "green polymer synthesis."

For researchers considering L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt for their work, it's important to source high-purity material from reputable suppliers. The compound's performance in chiral applications heavily depends on its optical purity and chemical stability. Common questions in scientific forums include "where to buy high purity CAS 55870-50-3" and "how to test enantiomeric purity of chiral reagents."

In conclusion, L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt (CAS No. 55870-50-3) represents an important tool in modern stereochemistry with broad applications in pharmaceutical development and beyond. Its role in advancing asymmetric synthesis techniques continues to make it a subject of ongoing research and commercial interest, particularly in the context of developing more efficient and sustainable chemical processes.